Cas no 109493-16-5 (3H-1,2,4-Triazole-3-thione, 5-(4-aminophenyl)-2,4-dihydro-4-phenyl-)
109493-16-5 structure
Product Name:3H-1,2,4-Triazole-3-thione, 5-(4-aminophenyl)-2,4-dihydro-4-phenyl-
CAS No:109493-16-5
MF:C14H12N4S
MW:268.336880683899
CID:1188003
Update Time:2024-08-02
3H-1,2,4-Triazole-3-thione, 5-(4-aminophenyl)-2,4-dihydro-4-phenyl- Chemical and Physical Properties
Names and Identifiers
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- 3H-1,2,4-Triazole-3-thione, 5-(4-aminophenyl)-2,4-dihydro-4-phenyl-
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- Inchi: 1S/C14H12N4S/c15-11-8-6-10(7-9-11)13-16-17-14(19)18(13)12-4-2-1-3-5-12/h1-9H,15H2,(H,17,19)
- InChI Key: VERLAHDFIJMYTD-UHFFFAOYSA-N
- SMILES: N1=C(C2=CC=C(N)C=C2)N(C2=CC=CC=C2)C(=S)N1
Computed Properties
- Exact Mass: 268.07846
Experimental Properties
- Density: 1.35±0.1 g/cm3(Predicted)
- Melting Point: 276-279 °C
- Boiling Point: 426.4±47.0 °C(Predicted)
- PSA: 53.65
- pka: 5.84±0.10(Predicted)
3H-1,2,4-Triazole-3-thione, 5-(4-aminophenyl)-2,4-dihydro-4-phenyl- Related Literature
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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